Cas no 2228390-63-2 (3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid)

• Product Name: 3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid
• CAS No: 2228390-63-2
• MF: C₁₂H₁₀ClF₂NO₂
• MW: 273.663109302521
• CID: 5762096
• PubChem ID: 165633240
• Update Time: 2025-05-25

3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid
• 2228390-63-2
• EN300-1942693

• Inchi： 1S/C12H10ClF2NO2/c13-6-1-2-7-9(5-16-10(7)3-6)8(12(14)15)4-11(17)18/h1-3,5,8,12,16H,4H2,(H,17,18)
• InChI Key： HEEPGNGBLHGUDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C(C(F)F)CC(=O)O

Computed Properties

• Exact Mass: 273.0368126g/mol
• Monoisotopic Mass: 273.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid

Introduction to 3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid (CAS No. 2228390-63-2)

3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid, identified by its Chemical Abstracts Service number CAS No. 2228390-63-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro-substituted indole moiety and difluorobutanoic acid side chain, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The indole core of 3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid is a well-studied pharmacophore in drug discovery, owing to its ability to interact with various biological targets. Indole derivatives have been extensively explored for their roles in modulating enzyme activity, receptor binding, and signal transduction pathways. The introduction of a chloro group at the 6-position of the indole ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attacks and enabling further functionalization. This characteristic is particularly useful in designing molecules with tailored biological activities.

The 4,4-difluorobutanoic acid moiety in the structure of 3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid adds another layer of complexity and functionality. The presence of fluorine atoms is known to influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. In particular, difluorinated alkanes have been shown to improve the pharmacokinetic properties of small-molecule drugs by enhancing their metabolic resistance and membrane permeability. This makes 3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid a promising candidate for further development into novel therapeutic agents.

In recent years, there has been a growing interest in leveraging computational methods and high-throughput screening techniques to identify novel bioactive compounds. The structural motif of 3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid has been computationally analyzed to predict its potential interactions with various biological targets. Preliminary virtual screening studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases and cancer. These findings are supported by experimental data from recent literature, where similar indole derivatives have been reported to show significant pharmacological effects.

The synthesis of 3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chlorination step at the indole ring is particularly critical and must be performed under controlled conditions to avoid unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated fluorination techniques, have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for the introduction of additional functional groups for further derivatization.

The biological evaluation of 3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid has revealed intriguing insights into its potential therapeutic applications. In vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases and transcription factors relevant to cancer progression. Additionally, preclinical studies suggest that it may possess anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways. These findings align with emerging research on indole derivatives as promising candidates for treating chronic inflammatory disorders and neoplastic diseases.

One of the most exciting aspects of working with 3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid is its versatility as a chemical scaffold. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. For instance, replacing the carboxylic acid group with an amide or ester derivative can alter its solubility profile while retaining its core pharmacophoric elements. Such modifications are crucial for optimizing drug candidates for clinical development.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The introduction of fluorine at strategic positions in drug molecules can significantly enhance their therapeutic efficacy by improving binding affinity and metabolic stability. In the case of 3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid, the presence of two fluorine atoms in the side chain contributes to its unique physicochemical properties. This has led to interest in exploring its potential as an intermediate in synthesizing more complex drug molecules with enhanced bioavailability and target specificity.

As research in pharmaceutical chemistry continues to evolve, compounds like 3-(6-chloro-1H-indol-3-yl)-4,4-difluorobutanoic acid (CAS No. 2228390-63-2) will play a pivotal role in discovering new treatments for various diseases. The combination of innovative synthetic methods with advanced computational tools will accelerate the development pipeline for next-generation therapeutics derived from this class of molecules.